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Compound of Interest

Compound Name: Proguanil D6

Cat. No.: B1574188 Get Quote

Executive Summary & Core Directive
Proguanil D6 (Proguanil-d6 Hydrochloride) is a stable, isotopically labeled internal standard

used primarily in LC-MS/MS quantification of antimalarial drugs. While it is not radioactive, it is

a potent bioactive compound with significant acute toxicity and environmental hazards.

The Core Directive: Treat Proguanil D6 as RCRA Hazardous Waste. Under no circumstances

should this compound be discharged into municipal sewage systems or general trash. Its

disposal requires high-temperature incineration through a licensed hazardous waste contractor.

Material Identification & Hazard Profile
Before initiating disposal, you must validate the material properties. Proguanil D6 shares the

toxicological profile of its non-labeled counterpart (Proguanil HCl) but requires stricter inventory

control due to its high cost and analytical sensitivity.

Table 1: Chemical Safety Data
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Parameter Specification Critical Note

Compound Name Proguanil-d6 Hydrochloride Internal Standard Grade

CAS Number 637-32-1 (Unlabeled parent)
D6 specific CAS varies by

manufacturer

Isotope Status STABLE ISOTOPE
NOT Radioactive.[1][2][3] No

decay storage required.

Signal Word DANGER High acute toxicity.[1][4][5]

Hazard Codes

H301: Toxic if swallowedH410:

Very toxic to aquatic life (Long

lasting)

Zero-discharge to drains is

mandatory.

RCRA Status
Characteristic Hazardous

Waste

Not P-listed, but

toxic/bioaccumulative.

Expert Insight: Do not confuse "Deuterated" with "Radioactive." Proguanil D6 contains stable

Deuterium (

H).[2] It does not require a Radiation Safety Officer (RSO) for disposal, but it does

require segregation from general organic solvents to prevent cross-contamination of

background signals in mass spectrometry labs.

Pre-Disposal Safety Assessment
Causality of Protocol: The primary risks during disposal are inhalation of lyophilized powder

(acute toxicity) and dermal absorption (bioactivity).

Required PPE (Personal Protective Equipment)[2][3]
Respiratory: N95 or P100 respirator if handling open powders outside a fume hood.
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Dermal: Double nitrile gloves (0.11 mm minimum thickness).

Ocular: Chemical splash goggles.

Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Vials, Residual Powders)
Applicability: Expired lyophilized standards, empty vials with visible residue, and contaminated

weighing boats.

Segregation: Isolate Proguanil D6 solid waste from general lab trash. Do not autoclave

(heat may volatilize or degrade the compound unpredictably).

Primary Containment: Place vials/solids into a clear, sealable polyethylene bag (4 mil

thickness).

Secondary Containment: Transfer the sealed bag into a Wide-Mouth High-Density

Polyethylene (HDPE) Drum labeled "Hazardous Waste: Toxic Solids."

Labeling: Affix a hazardous waste tag listing:

Chemical Name: Proguanil Hydrochloride (Deuterated)

Hazards: Toxic, Environmental Hazard

Protocol B: Liquid Waste (Stock Solutions & LC-MS
Effluent)
Applicability: Unused stock solutions (MeOH/DMSO) and instrument waste.

Solvent Compatibility: Proguanil D6 is typically dissolved in Methanol or DMSO. Ensure the

waste stream is compatible with organic solvents (Halogenated vs. Non-Halogenated).

Dilution Factor: LC-MS effluent containing nanogram-levels of Proguanil D6 can technically

be mixed with general solvent waste, UNLESS your facility practices solvent recovery.
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If Solvent Recovery is used: Segregate Proguanil waste. Deuterium isotopes can interfere

with solvent purity verification downstream.

If Incineration is used: Combine with "Organic Solvents, Toxic" waste stream.

Containerization: Use approved safety carboys (UN rated 3H1). Cap tightly to prevent

evaporation.

Visualized Workflows
Diagram 1: Waste Stream Decision Logic
This logic gate ensures compliance with both safety regulations and analytical integrity.
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Click to download full resolution via product page

Caption: Decision tree for categorizing Proguanil D6 waste based on physical state and

concentration.

Diagram 2: Spill Response Protocol
Immediate actions required in the event of a powder spill or stock solution breakage.

1. Alert & Isolate
(Evacuate immediate area)

2. Don PPE
(N95, Double Gloves, Goggles)

3. Containment
(Cover with absorbent pads)

4. Decontaminate
(Soap/Water Wash x3)

5. Disposal
(All materials to Haz Waste)

Click to download full resolution via product page

Caption: Five-step rapid response workflow for Proguanil D6 spills to minimize exposure.

Regulatory & Environmental Context
Self-Validating System: The disposal of Proguanil D6 falls under the "Cradle-to-Grave" liability

of the Resource Conservation and Recovery Act (RCRA) in the United States.

Why Incineration? Proguanil is highly stable in aquatic environments (H410). Chemical

treatment or landfilling risks leaching into groundwater. High-temperature incineration (

C) ensures the complete breakdown of the chlorophenyl ring structure, rendering it inert.

Deuterium Note: The combustion products of Proguanil D6 include Deuterium Oxide (Heavy

Water, D

O) in trace amounts. This is non-toxic and environmentally benign at these quantities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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